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Compound of Interest

Compound Name: Sfnggp-NH2

Cat. No.: B15137836 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

synthetic peptides like Sfnggp-NH2 is paramount to minimize exposure risks and maintain

experimental integrity. This guide provides essential, immediate safety and logistical

information, including detailed operational and disposal plans for Sfnggp-NH2.

Chemical Identifier:

Product Name: Sfnggp-NH2

Sequence: H-Ser-Phe-Asn-Gly-Gly-Pro-NH2

CAS Number: 261521-21-5[1][2]

Form: Lyophilized powder[2]

Storage: -20°C[2][3]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is critical, especially when handling the powdered form of

Sfnggp-NH2, to prevent inhalation, skin, and eye contact.

Table 1: Recommended Personal Protective Equipment for Handling Sfnggp-NH2
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting Powder

Disposable nitrile gloves, safety goggles with

side shields, lab coat, and a dust mask or N95

respirator.

Reconstituting the Peptide
Disposable nitrile gloves, safety goggles with

side shields, and a lab coat.

Cell Culture and In Vitro Assays
Disposable nitrile gloves, lab coat, and safety

glasses.

Animal Studies (Injections)
Disposable nitrile gloves, lab coat, and safety

glasses.

Spill Cleanup (Powder)
Chemical-resistant gloves, chemical safety

goggles, and a respirator.

Spill Cleanup (Liquid)
Chemical-resistant gloves, safety goggles, and

a lab coat.

Always inspect PPE for any signs of damage before use and follow proper techniques for

removal to avoid cross-contamination. Hand washing is mandatory after removing gloves.

Operational Plan for Safe Handling
A systematic approach from receipt to disposal is crucial for maintaining a safe laboratory

environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the lyophilized peptide at -20°C for long-term stability.

Clearly label all containers with the chemical name, concentration, and any known hazard

details.

2. Reconstitution:
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Handle the lyophilized powder in a designated area, preferably in a chemical fume hood, to

minimize inhalation risk.

Use sterile, appropriate solvents for reconstitution.

To avoid degradation, divide the reconstituted peptide solution into single-use aliquots for

storage.

3. Experimental Procedures:

Follow standard laboratory practices for all experimental work.

Ensure all equipment used for handling Sfnggp-NH2 is properly cleaned and

decontaminated after use.

Spill Response and Waste Disposal
Immediate and appropriate response to spills and proper waste disposal are critical for

laboratory safety.

Spill Cleanup:

Small Spills (Powder): Carefully moisten the spilled powder with a damp cloth to avoid

generating dust and gently wipe the area.

Small Spills (Liquid): Absorb the spill with an inert material and place it in a suitable, sealed

container for disposal.

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including a

respirator, before containing and cleaning up the spill.

Ensure the area is well-ventilated during and after cleanup.

Waste Disposal Plan:

Unused or Expired Peptide: Dispose of as chemical waste in accordance with local, state,

and federal regulations.
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Contaminated PPE (e.g., gloves, lab coat): Dispose of in a designated waste container for

contaminated items.

Liquid Waste (e.g., cell culture media containing Sfnggp-NH2): Decontaminate with a

suitable method, such as treatment with 10% bleach, before disposal, or collect for chemical

waste disposal, depending on institutional and local regulations.

Sharps (e.g., needles, syringes): Dispose of in a designated sharps container.

Visual Workflow Guides
The following diagrams illustrate the key steps for the safe handling and disposal of Sfnggp-
NH2.
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Caption: Workflow for the safe handling of Sfnggp-NH2 from receipt to disposal.
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Caption: Decision process for the appropriate disposal of Sfnggp-NH2 related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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